(R)-JNJ-31020028
(R)-JNJ-31020028
Anti-Anxiety Agent; structure in first source
Brand Name:
Vulcanchem
CAS No.:
1094873-14-9
VCID:
VC0001730
InChI:
InChI=1S/C34H36FN5O2/c1-3-38(4-2)34(42)32(25-11-6-5-7-12-25)40-21-19-39(20-22-40)31-17-16-27(23-30(31)35)37-33(41)29-15-9-8-14-28(29)26-13-10-18-36-24-26/h5-18,23-24,32H,3-4,19-22H2,1-2H3,(H,37,41)
SMILES:
Array
Molecular Formula:
C34H36FN5O2
Molecular Weight:
565.7 g/mol
(R)-JNJ-31020028
CAS No.: 1094873-14-9
Cat. No.: VC0001730
Molecular Formula: C34H36FN5O2
Molecular Weight: 565.7 g/mol
Purity: 98%
* For research use only. Not for human or veterinary use.
Specification
| Description | Anti-Anxiety Agent; structure in first source |
|---|---|
| CAS No. | 1094873-14-9 |
| Molecular Formula | C34H36FN5O2 |
| Molecular Weight | 565.7 g/mol |
| IUPAC Name | N-[4-[4-[2-(diethylamino)-2-oxo-1-phenylethyl]piperazin-1-yl]-3-fluorophenyl]-2-pyridin-3-ylbenzamide |
| Standard InChI | InChI=1S/C34H36FN5O2/c1-3-38(4-2)34(42)32(25-11-6-5-7-12-25)40-21-19-39(20-22-40)31-17-16-27(23-30(31)35)37-33(41)29-15-9-8-14-28(29)26-13-10-18-36-24-26/h5-18,23-24,32H,3-4,19-22H2,1-2H3,(H,37,41) |
| Standard InChI Key | OVUNRYUVDVWTTE-UHFFFAOYSA-N |
| Canonical SMILES | CCN(CC)C(=O)C(C1=CC=CC=C1)N2CCN(CC2)C3=C(C=C(C=C3)NC(=O)C4=CC=CC=C4C5=CN=CC=C5)F |
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